methyl 6-bromo-3-formyl-1-isopropyl-1H-indole-4-carboxylate

• IUPAC Name: methyl 6-bromo-3-formyl-1-propan-2-ylindole-4-carboxylate
• InChI: InChI=1S/C14H14BrNO3/c1-8(2)16-6-9(7-17)13-11(14(18)19-3)4-10(15)5-12(13)16/h4-8H,1-3H3
• InChI Key: TWCUCUFAHMRUFA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=C(C2=C(C=C(C=C21)Br)C(=O)OC)C=O
• Molecular Formula: C14H14BrNO3
• Molecular Weight: 324.17 g/mol

Description

Methyl 6-bromo-3-formyl-1-isopropyl-1H-indole-4-carboxylate is a useful research compound. Its molecular formula is C14H14BrNO3 and its molecular weight is 324.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a stirred solution of DMF (1.04 lit) POCl3 (40.3 g, 263 mmol) was added at 0° C. and stirred for 20 min. Then methyl 6-bromo-1-isopropyl-1H-indole-4-carboxylate (65 g, 2119.5 mmol) in DMF (260 mL) was added to the reaction mixture at 0° C. The reaction mixture was stirred at room temperature for 3 h. Diluted the reaction mixture with cold water and adjusted PH˜8 using with 2N NaOH solution, extracted with ethylacetate (4×1 lit). The organic layer washed with cold water, brine solution, dried over anhydrous Na2SO4 and concentrated under reduced pressure to afford desired product methyl 6-bromo-3-formyl-1-isopropyl-1H-indole-4-carboxylate (65 g, 91.3%). 1H NMR (CDCl3, 400 MHz): δ 1.588 (d, 6H, J=6.8 Hz), 3.994 (s, 3H), 4.634-4.701 (m, 1H), 7.760 (d, 1H, J=1.6 Hz), 7.958 (d, 1H, J=1.6 Hz), 8.122 (s, 1H), 10.446 (s, 1H). LC-MS (ES+) m/z=324.02 (M+H)

Synthesis routes and methods II

Procedure details